Cas no 13313-45-6 (3-(Methylthio)-N-phenylaniline)

• Product Name: 3-(Methylthio)-N-phenylaniline
• CAS No: 13313-45-6
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 49159
• PubChem ID: 83333
• Update Time: 2025-04-18

3-(Methylthio)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-N-phenylaniline
• 3-methylsulfanyl-N-phenylaniline
• (3-Methylmercapto-phenyl)-phenyl-amin
• (3-methylsulfanyl-phenyl)-phenyl-amine
• 3-(methylsulfanyl)-n-phenylaniline
• 3-(Methylthio)diphenylamine
• N-(3-methylthiophenyl)phenylamine
• Einecs 236-342-4
• 3-(Methylthio)-diphenylamine
• 3-(Methylthio)-N-phenylbenzenamine
• Benzenamine, 3-(methylthio)-N-phenyl-
• SCHEMBL9187556
• A926539
• 3-(Methylthio)phenylaniline
• AKOS016005590
• NS00024267
• J-510904
• DTXSID7065411
• 13313-45-6
• BX9YL26URT
• FT-0729650
• DB-062955
• N1-PHENYL-3-METHYLTHIOANILINE
• NGTRZJDYCCOXBA-UHFFFAOYSA-N

• MDL： MFCD11865001
• Inchi： 1S/C13H13NS/c1-15-13-9-5-8-12(10-13)14-11-6-3-2-4-7-11/h2-10,14H,1H3
• InChI Key： NGTRZJDYCCOXBA-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.07700
• Monoisotopic Mass: 215.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4

Experimental Properties

• Density: 1.14
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.639
• PSA: 37.33000
• LogP: 4.22510

3-(Methylthio)-N-phenylaniline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers